![molecular formula C11H21NO5 B6230942 (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid CAS No. 2166221-86-7](/img/no-structure.png)
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid
Overview
Description
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid, also known as (2R)-2-tert-butoxycarbonylaminopropanoic acid, is a carboxylic acid that is commonly used in organic synthesis and has many scientific and research applications. It is a chiral molecule, meaning it has two distinct forms, and can be used to create a variety of compounds. This molecule has been studied extensively and has been found to have many biochemical and physiological effects.
Scientific Research Applications
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid has many scientific and research applications. It is commonly used as a chiral building block in the synthesis of other compounds, such as chiral amines, chiral alcohols, and chiral carboxylic acids. It can also be used in the synthesis of peptides and proteins, as well as in the synthesis of pharmaceuticals and other drugs.
Mechanism of Action
The mechanism of action of (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid is not well understood. However, it is known that the molecule can act as a catalyst for certain reactions by forming a complex with the substrate, which can then be attacked by a nucleophile. This can result in the formation of a new bond between the substrate and the nucleophile, which can then be broken to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid have not been extensively studied. However, it has been found to have some effects on the activity of certain enzymes, such as proteases, as well as on the activity of certain hormones. It has also been found to have some effects on the metabolism of certain drugs, as well as on the absorption and distribution of certain drugs in the body.
Advantages and Limitations for Lab Experiments
The use of (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid in laboratory experiments has several advantages. It is a chiral molecule, which can be used to create a variety of compounds. It is also relatively inexpensive and easy to obtain. However, it is important to note that the molecule is volatile and can be hazardous if not handled properly.
Future Directions
There are many potential future directions related to (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid. Further research could be done to better understand the mechanism of action of the molecule and its biochemical and physiological effects. Additionally, further research could be done to explore the potential applications of the molecule in the synthesis of pharmaceuticals and other drugs. Finally, further research could be done to explore the potential use of the molecule as a catalyst in organic synthesis reactions.
Synthesis Methods
The synthesis of (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid is typically carried out through a two-step process. The first step involves the reaction of tert-butyl bromide with 2-amino-3-hydroxypropanoic acid in aqueous acetic acid, which produces a tert-butyl ester of the acid. The second step involves the reaction of the ester with sodium hydroxide in methanol, which produces the desired (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid involves the protection of the amine group, followed by the alkylation of the protected amine with 2-(tert-butoxycarbonylamino)-3-(propan-2-yloxy)propanoic acid. The tert-butoxycarbonyl (Boc) group is then removed to yield the final product.", "Starting Materials": [ "2-(tert-butoxycarbonylamino)-3-(propan-2-yloxy)propanoic acid", "tert-butyl chloroformate", "propan-2-ol", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Protection of the amine group with tert-butyl chloroformate in the presence of sodium hydroxide to yield (tert-butoxycarbonylamino)propan-2-ol.", "Step 2: Alkylation of the protected amine with 2-(tert-butoxycarbonylamino)-3-(propan-2-yloxy)propanoic acid in the presence of a base such as sodium hydroxide or potassium carbonate to yield (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid.", "Step 3: Removal of the tert-butoxycarbonyl (Boc) group with hydrochloric acid to yield the final product, (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid." ] } | |
CAS RN |
2166221-86-7 |
Product Name |
(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(propan-2-yloxy)propanoic acid |
Molecular Formula |
C11H21NO5 |
Molecular Weight |
247.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
